N-{2-[3-(aminomethyl)phenoxy]ethyl}-N-methyloxan-4-amine

• IUPAC Name: N-[2-[3-(aminomethyl)phenoxy]ethyl]-N-methyloxan-4-amine
• InChI: InChI=1S/C15H24N2O2/c1-17(14-5-8-18-9-6-14)7-10-19-15-4-2-3-13(11-15)12-16/h2-4,11,14H,5-10,12,16H2,1H3
• InChI Key: ZEQBVRQJFANGJA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=CC(=C1)CN)C2CCOCC2
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

“N-{2-[3-(aminomethyl)phenoxy]ethyl}-N-methyloxan-4-amine” is a chemical compound with the CAS Number: 1153383-86-8. It has a molecular weight of 264.37.

Molecular Structure Analysis

The IUPAC name for this compound is N-{2-[3-(aminomethyl)phenoxy]ethyl}-N-methyltetrahydro-2H-pyran-4-amine. The InChI code is 1S/C15H24N2O2/c1-17(14-5-8-18-9-6-14)7-10-19-15-4-2-3-13(11-15)12-16/h2-4,11,14H,5-10,12,16H2,1H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Design

This compound, belonging to the class of phenoxy acetamide derivatives, is being explored for its potential therapeutic applications. The structure of the compound allows for interactions with various biological targets, making it a candidate for drug design efforts. .

Synthesis of Anti-inflammatory Agents

Derivatives of phenoxy acetamide, which include the given compound, have been studied for their anti-inflammatory properties. .

Analgesic Activity

The compound’s structure suggests potential analgesic activity, which could be harnessed in the development of pain-relief medications. .

Chemical Diversity in Drug Discovery

The chemical diversity of phenoxy acetamide derivatives, including this compound, provides a rich framework for the discovery of pharmacologically interesting compounds. .

Biological Effects and Interactions

The biological effects of this compound are of significant interest due to its potential interactions with molecular structures in the body. .

Computational Chemistry Applications

In silico studies utilizing computational chemistry techniques are being conducted to predict the behavior of this compound within biological systems. .

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It would depend on the context in which this compound is used, such as in a biological or chemical process.

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.